3,4,5-Trimethylpyrazole
Overview
Description
3,4,5-Trimethylpyrazole is a compound with the molecular formula C6H10N2 . It has an average mass of 110.157 Da and a monoisotopic mass of 110.084396 Da .
Synthesis Analysis
The synthesis of 3,4,5-Trimethylpyrazole involves the formation of complexes with CuCl2 - 2H2O and Cu(NO3)2 2.5H2O . The positioning of the pyrazole ligands in the trimethylpyrazole complex allows for a closer contact, likely the result of pyrazole ring polarization .
Molecular Structure Analysis
The molecular structure of 3,4,5-Trimethylpyrazole consists of a heteroaromatic five-membered ring with two adjacent nitrogen atoms . The positioning of the pyrazole ligands in the trimethylpyrazole complex allows for a closer contact, likely the result of pyrazole ring polarization .
Chemical Reactions Analysis
3,4,5-Trimethylpyrazole can undergo various chemical reactions. For example, in basic conditions, it can form 4-dichloromethyl-3,4,5-trimethylpyrazolenine .
Physical And Chemical Properties Analysis
3,4,5-Trimethylpyrazole has a density of 1.0±0.1 g/cm3, a boiling point of 240.5±9.0 °C at 760 mmHg, and a vapour pressure of 0.1±0.5 mmHg at 25°C . It also has an enthalpy of vaporization of 45.8±3.0 kJ/mol and a flash point of 107.2±11.7 °C .
Scientific Research Applications
Organic Synthesis Intermediate
3,4,5-Trimethyl-1H-pyrazole is used as an intermediate in organic chemical synthesis. It serves as a building block for various chemical reactions and can be modified into more complex compounds .
Coordination Chemistry
This compound forms complexes with metals such as copper (CuII), which are studied for their crystal structures and potential applications in coordination chemistry .
Biological Activity
Pyrazole derivatives exhibit a wide range of biological activities. They are investigated for their anti-inflammatory, antibacterial, antifungal, anticancer, antidiabetic, antioxidant, antidepressant, anti-tuberculosis, and antiviral properties .
Photoluminescent Materials
1,3,5-Triarylpyrazoline compounds derived from pyrazoles show excellent fluorescence and are used in photoluminescent materials. They also have applications in organic nonlinear optical materials and photorefractive materials .
Metal Ion Detection
Some pyrazole derivatives act as fluorescent probes with high selectivity for detecting metal ions like silver (Ag+) .
Energetic Materials
3,4,5-Trinitro-1H-pyrazole (TNP) derivatives are explored for their high density and energy with low sensitivity. These properties make them suitable for use in energetic materials .
Safety and Hazards
Mechanism of Action
Target of Action
Pyrazole derivatives have been known to exhibit diverse pharmacological effects, suggesting they interact with a variety of biological targets .
Mode of Action
Pyrazole compounds, in general, are known for their ability to donate and accept hydrogen bonds, which allows them to establish intermolecular interactions with various biological targets .
Biochemical Pathways
It’s worth noting that pyrazole derivatives have been associated with a wide range of biological activities, implying that they may influence multiple biochemical pathways .
Result of Action
Pyrazole derivatives have been reported to exhibit a variety of pharmacological effects, suggesting that they may induce diverse molecular and cellular changes .
properties
IUPAC Name |
3,4,5-trimethyl-1H-pyrazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10N2/c1-4-5(2)7-8-6(4)3/h1-3H3,(H,7,8) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HUVAAOZUPLEYBH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(NN=C1C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70203687 |
Source
|
| Record name | 3,4,5-Trimethylpyrazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70203687 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
110.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
5519-42-6 |
Source
|
| Record name | 3,4,5-Trimethylpyrazole | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005519426 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 3,4,5-Trimethylpyrazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70203687 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3,4,5-trimethyl-1H-pyrazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 3,4,5-TRIMETHYLPYRAZOLE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/U620SU1FNR | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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